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Fundamental Properties of ZnS

The following table consolidates the core characteristics of Zinc Sulfide, highlighting its structural and

optical properties [1].

Property Description & Values

Chemical Formula ZnS

Crystal Structures Sphalerite (Cubic), Wurtzite (Hexagonal) [1]

Bandgap Cubic: ~3.68 eV; Hexagonal: ~3.91 eV [1]

Infrared Transmission Transparent in the range of 0.405–13 µm [1]

Refractive Index
(Dispersion Formula)

For Cubic ZnS at 20°C: n² = 8.393 + 0.14383/(λ² - 0.2421²) +
4430.99/(λ² - 36.71²) [1]

Common Applications IR optics (lenses, windows), phosphors, electroluminescent panels,
quantum dot host matrix, anode material for sodium-ion batteries [1]
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ZnS in Sodium-Ion Batteries

ZnS is a promising anode material for sodium-ion batteries (SIBs) due to its high theoretical capacity of

about 550 mAh·g⁻¹ and cost-effectiveness [2]. However, its practical use faces challenges like significant

volume expansion during charging/discharging and slow reaction kinetics, which can cause structural

degradation and capacity loss [2].

Research focuses on several strategies to overcome these limitations:

Crystal Phase Engineering: The two primary crystalline phases, cubic sphalerite and hexagonal
wurtzite, offer different advantages. The wurtzite phase typically provides better structural stability due

to its more open lattice, while the sphalerite phase demonstrates faster reaction kinetics [2].
Carbon Composite Integration: Combining ZnS with carbon materials (e.g., graphene, carbon

nanotubes) enhances electrical conductivity, buffers volume changes, and improves overall cycling
stability [2].

Heterostructure Construction: Creating interfaces between ZnS and other materials with different
Fermi levels can drive spontaneous electron transfer, enhancing charge transport and reaction

kinetics [2].
Electrolyte Optimization: Tailoring the electrolyte composition (salts, solvents, additives) helps form

a more stable Solid Electrolyte Interphase (SEI), which improves interfacial stability and long-term
performance [2].

Optical Properties & Applications

The optical properties of ZnS and its quantum structures make them highly valuable for optoelectronic

devices.

Core-Shell Quantum Dots (QDs): Nanostructures like ZnSe/ZnS core-shell quantum dots are

engineered to achieve specific optical properties. Studies show that the geometry of these QDs can
be manipulated to tune their oscillator strength, absorption coefficient, and refractive index
changes [3]. For instance, shifting the core from a concentric to a non-concentric position within the
shell causes the resonance peaks for absorption and refractive index to shift to higher energies (blue

shift) [3].
Doping for Property Tuning: Similar to how Cr doping modifies the properties of ZnSe, introducing

transition metals like Vanadium into ZnS can alter its electronic structure. V-doped ZnS nanoparticles
show a reduced band gap and enhanced electrochemical performance, making them suitable for

applications like supercapacitors [4].
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Synthesis & Experimental Methodologies

A variety of methods are employed to synthesize ZnS nanomaterials, each suited for different morphologies

and applications.

Synthesis Goal

Zero-Dimensional
(Quantum Dots, Nanoparticles)

One-Dimensional
(Nanowires, Nanorods)

Two-Dimensional
(Nanosheets, Thin Films)

Three-Dimensional
(Bulk Crystals, Hierarchical)

Chemical Coprecipitation
(For V-doped ZnS NPs)

 e.g., 

Various Nanofabrication
Methods Vapor Growth Technique

 e.g., 

Energy Storage
(Supercapacitors, Battery Anodes)

Optoelectronics
(LEDs, Sensors, Lasers)Catalysis & Biomedicine

Click to download full resolution via product page

ZnS Synthesis and Application Workflow

For specific experiments, here are detailed protocols:

Chemical Coprecipitation for Doped ZnS Nanoparticles [4]:

Preparation: Dissolve zinc and vanadium precursor salts (e.g., zinc acetate and vanadium

chloride) in deionized water.
Reaction: Add a sulfur-containing solution (e.g., sodium sulfide) under constant stirring to

initiate coprecipitation.
Doping: Maintain the reaction at a specific temperature and pH to incorporate vanadium ions

(achieving 0.3% to 0.7% doping concentration).
Characterization: Use X-ray diffraction (XRD) to confirm crystal structure and size. Employ UV-

Vis spectroscopy to measure the band gap reduction and photoelectron spectroscopy to
confirm the multivalent state of vanadium ions.
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Electrochemical Performance Evaluation for Batteries/Supercapacitors [2] [4]:

Electrode Fabrication: Mix the active material (e.g., V-doped ZnS), conductive carbon, and a
binder to form a slurry. Coat this slurry onto a current collector and dry it.

Assembly: Assemble a test cell (e.g., coin cell) in an argon-filled glovebox using sodium metal
as the counter/reference electrode and a suitable electrolyte.

Cyclic Testing: Perform galvanostatic charge-discharge (GCD) cycling at various current
densities to measure specific capacitance and capacity retention over hundreds of cycles.

Analysis: Calculate energy and power density from the GCD data. Electrochemical impedance
spectroscopy (EIS) can also be used to analyze charge transfer resistance.

Conclusion

In summary, ZnS is a foundational II-VI semiconductor whose properties can be tailored through crystal

phase control, nanostructuring, and doping. Current research is strategically addressing its limitations,

particularly for use in next-generation sodium-ion batteries, while also expanding its applications in

advanced optics and energy storage devices.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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